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Compound of Interest

Compound Name: 2-Aminophenol

Cat. No.: B121084

Essential guidance for the safe and compliant disposal of 2-aminophenol, ensuring the safety
of personnel and the protection of the environment. This document outlines immediate safety
protocols, step-by-step disposal procedures, and waste management principles for
researchers, scientists, and drug development professionals.

Immediate Safety and Disposal Overview

2-Aminophenol is a hazardous chemical that is harmful if swallowed or inhaled and is
suspected of causing genetic defects.[1] Proper handling and disposal are crucial to minimize
risks. All waste containing 2-aminophenol must be treated as hazardous waste and disposed
of in accordance with local, regional, national, and international regulations.[1][2][3] It is
imperative to avoid releasing this chemical into the environment.[1][4]

Key Hazard Information and Disposal Considerations:
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Hazard Profile Disposal Considerations

Segregate as hazardous waste. Do not mix with
Harmful if swallowed or inhaled.[1] non-hazardous materials or incompatible

chemical waste.[5]

Use designated, labeled, and sealed containers.
Suspected of causing genetic defects.[1][2] The container must be compatible with the

chemical.[5]

Store waste in a designated, well-ventilated, and
May cause skin sensitization.[6][7] secure area. Keep away from ignition sources
and incompatible materials.[5]

Combustibl id [6] Contact a licensed hazardous waste disposal
ombustible solid.
contractor for pickup and disposal.[5]

_ _ Do not empty into drains or release into the
Hazardous to aquatic organisms.[8] )
environment.[3][6]

Procedural Step-by-Step Guidance for Disposal

Researchers must adhere to the following procedures for the safe disposal of 2-aminophenol
and associated waste:

o Waste Identification and Segregation:

o All materials contaminated with 2-aminophenol, including personal protective equipment
(PPE), weighing papers, absorbent materials from spills, and reaction byproducts, must be
segregated as hazardous chemical waste.[5]

o Do not mix 2-aminophenol waste with other waste streams to prevent potentially
dangerous chemical reactions.[5]

o Containerization:

o Use a designated, leak-proof, and sealable waste container for all 2-aminophenol waste.

[415]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.biochemopharma.fr/uploads/products/msds/516380100.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.biochemopharma.fr/uploads/products/msds/516380100.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINOPHENOL-CASNO-95-55-01060-EN.aspx
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-237913.pdf
https://www.fishersci.com/store/msds?partNumber=AC104261000&productDescription=2-AMINOPHENOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-237913.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.inchem.org/documents/icsc/icsc/eics0824.htm
https://www.carlroth.com/medias/SDB-0879-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTY3Mjd8YXBwbGljYXRpb24vcGRmfGFEaG1MMmhtWWk4NU1UZzBOamd5T1RBeE5UTTBMMU5FUWw4d09EYzVYMGRDWDBWT0xuQmtaZ3w3MGZjYjgzOGE2OGNlNzBmMjgxNGZiYTlhODVkYjE4YjE1NDhhMDI2NDU0YTYxYzJmYTQ3NmEzMmJkNjZiNmEx
https://datasheets.scbt.com/sc-237913.pdf
https://www.benchchem.com/product/b121084?utm_src=pdf-body
https://www.benchchem.com/product/b121084?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b121084?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b121084?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminophenol
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The container material must be compatible with 2-aminophenol.

o Clearly label the container with "Hazardous Waste" and "2-Aminophenol".[5]

e Storage:

o Store the sealed waste container in a designated and secure hazardous waste
accumulation area.[5]

o The storage area should be well-ventilated, cool, and dry.[1][2]

o Keep waste containers away from sources of ignition, direct sunlight, strong acids, and
strong bases.[1]

e Spill Management:

[¢]

In case of a spill, immediately evacuate unnecessary personnel and ensure the area is
well-ventilated.[1][2]

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and
respiratory protection.[2]

o For small spills, sweep or shovel the solid material into a suitable container for disposal.[1]
[4] Moisten the material first to prevent dusting if appropriate.[4]

o Collect any contaminated soil or absorbent materials and place them in the hazardous
waste container.[2]

o Prevent the spilled material from entering sewers or public waters.[1][4]
» Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.[5]

o Provide a complete and accurate description of the waste, including the chemical name
and quantity.[5]
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o Follow all institutional and regulatory procedures for waste manifest and handover.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-aminophenol
waste in a laboratory setting.

Waste Generation & Collection

2-Aminophenol Waste Generated
(e.g., unused chemical, contaminated PPE, spill residue)

l

Segregate as Hazardous Waste

l

Place in a Labeled,
Sealed, Compatible Container

Interim (Storage

Store in Designated Secure Area

: Final Disposal
Y y

Away from Incompatible Materials

Contact EHS or Licensed
Hazardous Waste Contractor

l

Arrange for Waste Pickup

Proper Disposal According to Regulations
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Caption: Workflow for the proper disposal of 2-aminophenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b121084?utm_src=pdf-body-img
https://www.benchchem.com/product/b121084?utm_src=pdf-body
https://www.benchchem.com/product/b121084?utm_src=pdf-custom-synthesis
https://www.biochemopharma.fr/uploads/products/msds/516380100.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINOPHENOL-CASNO-95-55-01060-EN.aspx
https://www.carlroth.com/medias/SDB-0879-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTY3Mjd8YXBwbGljYXRpb24vcGRmfGFEaG1MMmhtWWk4NU1UZzBOamd5T1RBeE5UTTBMMU5FUWw4d09EYzVYMGRDWDBWT0xuQmtaZ3w3MGZjYjgzOGE2OGNlNzBmMjgxNGZiYTlhODVkYjE4YjE1NDhhMDI2NDU0YTYxYzJmYTQ3NmEzMmJkNjZiNmEx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminophenol
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Formyl_2_aminophenol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-237913.pdf
https://www.fishersci.com/store/msds?partNumber=AC104261000&productDescription=2-AMINOPHENOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics0824.htm
https://www.benchchem.com/product/b121084#2-aminophenol-proper-disposal-procedures
https://www.benchchem.com/product/b121084#2-aminophenol-proper-disposal-procedures
https://www.benchchem.com/product/b121084#2-aminophenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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